Cas no 657396-97-9 (tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate)
657396-97-9 structure
Product Name:tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate
CAS No:657396-97-9
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD09954963
CID:1023528
PubChem ID:11579293
Update Time:2025-04-20
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-oxo-2-cyclopenten-1-yl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate
- CS-0048065
- 657396-97-9
- P10871
- AKOS025291270
- 657397-01-8
- SB45060
- 4-(Boc-amino)-2-cyclopentenone
- A867600
- 1-(Boc-amino)-4-oxocyclopent-2-ene
- tert-Butyl (4-oxocyclopent-2-en-1-yl)carbamate
- CHEMBL3902610
- SB45059
- MFCD09954963
- SCHEMBL5600252
- SY259677
- AS-50685
- SB23022
- tert-Butyl(4-oxocyclopent-2-en-1-yl)carbamate
- (R)-TERT-BUTYL (4-OXOCYCLOPENT-2-EN-1-YL)CARBAMATE
-
- MDL: MFCD09954963
- Inchi: 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7H,6H2,1-3H3,(H,11,13)
- InChI Key: KBNIZHSVECIKLH-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.10525
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205863-50mg |
tert-Butyl N-(4-Oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205863-100mg |
tert-Butyl N-(4-Oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | T205863-500mg |
tert-Butyl N-(4-Oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 500mg |
$ 320.00 | 2022-06-03 | ||
| abcr | AB458174-500 mg |
tert-Butyl N-(4-oxocyclopent-2-en-1-yl)carbamate; . |
657396-97-9 | 500MG |
€166.30 | 2023-07-18 | ||
| abcr | AB458174-1 g |
tert-Butyl N-(4-oxocyclopent-2-en-1-yl)carbamate; . |
657396-97-9 | 1g |
€232.50 | 2023-07-18 | ||
| Chemenu | CM294229-1g |
tert-Butyl (4-oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 95% | 1g |
$134 | 2023-01-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N941108-100mg |
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 95% | 100mg |
¥270.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N941108-250mg |
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 95% | 250mg |
¥504.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N941108-1g |
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 95% | 1g |
¥1,008.00 | 2022-09-01 | |
| Chemenu | CM294229-500mg |
tert-Butyl (4-oxocyclopent-2-en-1-yl)carbamate |
657396-97-9 | 95% | 500mg |
$87 | 2023-01-19 |
tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
657396-97-9 (tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate) Related Products
- 657397-15-4(Carbamic acid, (4-oxo-2-cyclopenten-1-yl)-, ethyl ester)
- 219990-12-2(Carbamic acid,N-[(1S)-1-acetyl-3-buten-1-yl]-, 1,1-dimethylethyl ester)
- 183606-89-5(Carbamic acid,N-[(1S)-2-oxo-3-cyclopenten-1-yl]-, 1,1-dimethylethyl ester)
- 1160105-47-4(Carbamic acid, N-[(4E)-6-oxo-1-[(3E)-5-oxo-3-hepten-1-yl]-4-octen-1-yl]-, 1,1-dimethylethyl ester)
- 455330-42-4(Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI))
- 657397-01-8(Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI))
- 205877-92-5(Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI))
- 183545-02-0(Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI))
- 657397-02-9(Carbamic acid,[(1S)-5-(2-methylpropylidene)-4-oxo-2-cyclopenten-1-yl]-,1,1-dimethylethyl ester)
- 657397-04-1(tert-butyl N-[(1S)-4-oxocyclopent-2-en-1-yl]carbamate)
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